Cas no 65469-83-2 (Carbonodithioic acid,S,S'-(2-oxo-1,3-propanediyl) O,O'-diethyl ester)

• Product name: Carbonodithioic acid,S,S'-(2-oxo-1,3-propanediyl) O,O'-diethyl ester
• CAS No: 65469-83-2
• MF: C₉H₁₄O₃S₄
• MW: 298.46566
• CID: 521877
• PubChem ID: 305821

Carbonodithioic acid,S,S'-(2-oxo-1,3-propanediyl) O,O'-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,S,S'-(2-oxo-1,3-propanediyl) O,O'-diethyl ester
• O-ethyl (3-ethoxycarbothioylsulfanyl-2-oxopropyl)sulfanylmethanethioate
• 1,3-Bis-aethoxythiocarbonylmercapto-aceton
• 4-Oxo-1,7-dithio-2,6-dithia-heptandisaeure-O,O'-diaethylester
• 4-oxo-1,7-dithio-2,6-dithia-heptanedioic acid O,O'-diethyl ester
• AC1L77NI
• NSC202894
• O,O'-diethyl S,S'-(2-oxopropane-1,3-diyl) biscarbonodithioate
• 65469-83-2
• DTXSID60308271
• NSC-202894

• Inchi： InChI=1S/C9H14O3S4/c1-3-11-8(13)15-5-7(10)6-16-9(14)12-4-2/h3-6H2,1-2H3
• InChI Key： FZJBVFUHQZIOQQ-UHFFFAOYSA-N
• SMILES： CCOC(=S)SCC(=O)CSC(=S)OCC

Computed Properties

• Exact Mass: 297.98272
• Monoisotopic Mass: 297.98257900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 35.53